Cas no 104486-69-3 (Substance P,9-L-proline-)

Substance P (9-L-proline-) is a neuropeptide composed of 11 amino acids, with proline residues playing a critical role in its structural and functional stability. It acts as a neurotransmitter and neuromodulator, primarily involved in pain signaling, inflammation, and neurogenic responses. The inclusion of L-proline enhances its resistance to enzymatic degradation, improving bioavailability and receptor binding affinity. This peptide is widely utilized in neuroscience research to study nociception, immune modulation, and neural-immune interactions. Its high purity and well-defined structure ensure reproducibility in experimental applications, making it a valuable tool for mechanistic studies in both in vitro and in vivo systems.

Substance P,9-L-proline- structure

Product Name:Substance P,9-L-proline-

CAS No:104486-69-3

MF:C₆₆H₁₀₂N₁₈O₁₃S

MW:1387.69389295578

CID:167954

Update Time:2025-06-08

Substance P,9-L-proline- Chemical and Physical Properties

Names and Identifiers

- Substance P,9-L-proline-
- [PRO9] - SUBSTANCE P
- ARG-PRO-LYS-PRO-GLN-GLN-PHE-PHE-PRO-LEU-MET- NH2
- Pro9]-Substance P[Pro9]-
- [PRO9] SUBSTANCE P
- [Pro9]SP
- [TYR9]-SUBSTANCE P
- 9-L-PROLINE-SUBSTANCE P
- H-Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Pro-Leu-Met-NH2
- L-Arg-L-Pro-L-Lys-L-Pro-L-Gln-L-Gln-L-Phe-L-Phe-L-Pro-L-Leu-L-Met-NH2
- pro(9)-substance
- RPKPQQFFPLM-NH2
- substance P,Pro(9)
- substance P, Pro(9)-
- Inchi： 1S/C66H102N18O13S/c1-39(2)36-47(58(90)75-43(55(71)87)29-35-98-3)80-62(94)52-24-15-34-84(52)65(97)49(38-41-18-8-5-9-19-41)81-59(91)48(37-40-16-6-4-7-17-40)79-57(89)44(25-27-53(69)85)76-56(88)45(26-28-54(70)86)77-60(92)51-23-14-33-83(51)64(96)46(21-10-11-30-67)78-61(93)50-22-13-32-82(50)63(95)42(68)20-12-31-74-66(72)73/h4-9,16-19,39,42-52H,10-15,20-38,67-68H2,1-3H3,(H2,69,85)(H2,70,86)(H2,71,87)(H,75,90)(H,76,88)(H,77,92)(H,78,93)(H,79,89)(H,80,94)(H,81,91)(H4,72,73,74)/t42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-/m0/s1
- InChI Key： UFBNSKYNZDUWSN-RZGVDQIZSA-N
- SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@@H]1CCCN1C([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(N)=O)NC([C@H](CCC(N)=O)NC([C@@H]1CCCN1C([C@H](CCCCN)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

Exact Mass: 1386.76000
Hydrogen Bond Donor Count: 15
Hydrogen Bond Acceptor Count: 31
Heavy Atom Count: 98
Rotatable Bond Count: 52

Experimental Properties

Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 147 ºC
Solubility: Extremely soluble (1000 g/l) (25 º C),
PSA: 533.14000
LogP: 4.61590

Substance P,9-L-proline- Security Information

WGK Germany：3
Safety Term：WGK Germany 3

Substance P,9-L-proline- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P72790-500ug	ARG-PRO-LYS-PRO-GLN-GLN-PHE-PHE-PRO-LEU-MET-NH2	104486-69-3		500ug	¥378.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P72790-1mg	ARG-PRO-LYS-PRO-GLN-GLN-PHE-PHE-PRO-LEU-MET-NH2	104486-69-3		1mg	¥878.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P72790-2.5mg	ARG-PRO-LYS-PRO-GLN-GLN-PHE-PHE-PRO-LEU-MET-NH2	104486-69-3		2.5mg	¥1538.0	2021-09-08
AAPPTec	P000811-5mg	[Pro9]-Substance P	104486-69-3		5mg	$295.00	2025-08-06
AAPPTec	P000811-10mg	[Pro9]-Substance P	104486-69-3		10mg	$495.00	2025-08-06
AAPPTec	P000811-25mg	[Pro9]-Substance P	104486-69-3		25mg	$990.00	2025-08-06
SHENG KE LU SI SHENG WU JI SHU	sc-396074-500 µg	[Pro	104486-69-3		500µg	￥564.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-396074A-2.5 mg	[Pro	104486-69-3		2.5 mg	￥1,414.00	2023-07-10
LKT Labs	S8011-0.5 mg	[Pro9]-Substance P	104486-69-3	≥95%	0.5 mg	$74.10	2023-07-10
LKT Labs	S8011-1 mg	[Pro9]-Substance P	104486-69-3	≥95%	1mg	$126.00	2023-07-10